6-Keto Estrone
6-Keto Estrone
Brand Name:
Vulcanchem
CAS No.:
1476-34-2
VCID:
VC0123499
InChI:
InChI=1S/C18H20O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15,19H,4-7,9H2,1H3/t12-,13-,15+,18+/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)CC(=O)C4=C3C=CC(=C4)O
Molecular Formula:
C18H20O3
Molecular Weight:
284.3 g/mol
6-Keto Estrone
CAS No.: 1476-34-2
Reference Standards
VCID: VC0123499
Molecular Formula: C18H20O3
Molecular Weight: 284.3 g/mol
| CAS No. | 1476-34-2 |
|---|---|
| Product Name | 6-Keto Estrone |
| Molecular Formula | C18H20O3 |
| Molecular Weight | 284.3 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-6,17-dione |
| Standard InChI | InChI=1S/C18H20O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15,19H,4-7,9H2,1H3/t12-,13-,15+,18+/m1/s1 |
| Standard InChIKey | JOVYPIGRPWIXHQ-ONUSSAAZSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC(=O)C4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2=O)CC(=O)C4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CC(=O)C4=C3C=CC(=C4)O |
| Synonyms | 3-Hydroxyestra-1,3,5(10)-triene-6,17-dione; 6-Ketoestrone; 6-Oxoestrone; |
| PubChem Compound | 12985714 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume